Cas no 123067-26-5 (4'-Me ether-4',5,6-Trihydroxyflavanone)

• Product Name: 4'-Me ether-4',5,6-Trihydroxyflavanone
• CAS No: 123067-26-5
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 2020754
• PubChem ID: 14353344
• Update Time: 2025-04-21

4'-Me ether-4',5,6-Trihydroxyflavanone Chemical and Physical Properties

Names and Identifiers

• 4'-Me ether-4',5,6-Trihydroxyflavanone
• CHEBI:178317
• 5,6-dihydroxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• 5,6-Dihydroxy-4'-methoxyflavanone
• LMPK12140103
• 123067-26-5

• Inchi： 1S/C16H14O5/c1-20-10-4-2-9(3-5-10)14-8-12(18)15-13(21-14)7-6-11(17)16(15)19/h2-7,14,17,19H,8H2,1H3
• InChI Key： ONKIXTJNUUWOHL-UHFFFAOYSA-N
• SMILES： COC1C=CC(C2OC3C(=C(C(=CC=3)O)O)C(=O)C2)=CC=1

Computed Properties

• Exact Mass: 286.08412354Da
• Monoisotopic Mass: 286.08412354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.272
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids